Cas no 159435-02-6 (4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone)

4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone is a specialized benzophenone derivative featuring a dimethylamino group at the 4-position, a hydroxyl group at the 2-position, and a methoxycarbonyl substituent at the 2’-position, along with a nitro group at the 5’-position. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which enables its use as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and materials science research. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity in selective transformations, making it valuable for designing tailored synthetic routes. Its well-defined structure ensures consistent performance in applications requiring precise molecular modifications.
4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone structure
159435-02-6 structure
Product Name:4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone
CAS No:159435-02-6
MF:C17H16N2O6
MW:344.318744659424
CID:824922
Update Time:2025-05-25

4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone Chemical and Physical Properties

Names and Identifiers

    • 4-DIMETHYLAMINO-2-HYDROXY-2'-METHOXYCARBONYL-5'-NITROBENZOPHENONE
    • 4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone
    • Methyl 2-[4-(dimethylamino)-2-hydroxybenzoyl]-4-nitrobenzoate
    • Inchi: 1S/C17H16N2O6/c1-18(2)10-4-7-13(15(20)9-10)16(21)14-8-11(19(23)24)5-6-12(14)17(22)25-3/h4-9,20H,1-3H3
    • InChI Key: WUPOAAZRMLZXEJ-UHFFFAOYSA-N
    • SMILES: C1(C=C(C=CC=1C(=O)OC)[N+]([O-])=O)C(=O)C1=CC=C(N(C)C)C=C1O

Experimental Properties

  • Melting Point: 175-177°C

4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D460905-25mg
4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone
159435-02-6
25mg
$ 115.00 2023-09-07
TRC
D460905-50mg
4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone
159435-02-6
50mg
$ 138.00 2023-09-07
TRC
D460905-100mg
4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone
159435-02-6
100mg
$ 431.00 2023-09-07
TRC
D460905-250mg
4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone
159435-02-6
250mg
$741.00 2023-05-18
TRC
D460905-500mg
4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone
159435-02-6
500mg
$1034.00 2023-05-18

Additional information on 4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone

Recent Advances in the Study of 4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone (CAS: 159435-02-6)

The compound 4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone (CAS: 159435-02-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This benzophenone derivative exhibits a complex molecular architecture featuring both electron-donating (dimethylamino) and electron-withdrawing (nitro) groups, making it particularly interesting for photochemical studies and drug development.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated this compound's remarkable ability to function as a photosensitizer in photodynamic therapy (PDT). The presence of the nitro group at the 5' position significantly enhances intersystem crossing efficiency, leading to improved singlet oxygen generation - a crucial mechanism in PDT applications for cancer treatment. Researchers at MIT have further modified this scaffold to develop targeted therapies with reduced side effects.

In synthetic chemistry, 159435-02-6 has emerged as a valuable intermediate for constructing more complex pharmaceutical compounds. A 2024 Nature Communications paper detailed its use in the synthesis of novel kinase inhibitors, where the methoxycarbonyl group served as a key handle for subsequent modifications. The compound's crystalline properties have also been exploited in materials science applications, particularly in the development of organic semiconductors.

Pharmacokinetic studies conducted in 2023 revealed interesting metabolic pathways for this molecule. The dimethylamino group undergoes N-demethylation as the primary metabolic route, while the nitro group can be reduced to an amine under physiological conditions. These transformations create active metabolites that may contribute to the compound's biological effects, though further toxicological evaluation is needed.

Current research directions focus on optimizing the compound's physicochemical properties through structural modifications. Computational chemistry approaches, including density functional theory (DFT) calculations, are being employed to predict and enhance its photophysical characteristics. Several pharmaceutical companies have included derivatives of 159435-02-6 in their preclinical pipelines, particularly for dermatological applications and as potential antimicrobial agents.

The compound's mechanism of action appears to involve multiple pathways, including reactive oxygen species generation and protein binding through its benzophenone core. Recent crystallographic studies have revealed specific interactions with biological targets, providing a structural basis for rational drug design. These findings were published in a 2024 issue of ACS Chemical Biology, highlighting the molecule's versatility as both a therapeutic agent and a chemical probe.

Future research directions include exploring the compound's potential in combination therapies and investigating its use as a molecular scaffold for developing targeted drug delivery systems. The unique photochemical properties of 159435-02-6 continue to inspire innovative applications in both medicine and materials science, making it a compound of significant ongoing interest in chemical biology research.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd